![molecular formula C6H10N2 B6307106 2-(1-Aminocyclobutyl)acetonitrile CAS No. 1280293-22-2](/img/structure/B6307106.png)
2-(1-Aminocyclobutyl)acetonitrile
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Overview
Description
2-(1-Aminocyclobutyl)acetonitrile is a chemical compound with the molecular formula C6H10N2 and a molecular weight of 110.16 . It is commonly used in the field of organic synthesis .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H10N2/c7-5-4-6(8)2-1-3-6/h1-4,8H2 . This indicates that the molecule consists of a cyclobutyl ring with an amino group and an acetonitrile group attached .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It should be stored in a dark place, under an inert atmosphere, and at a temperature between 2-8°C .Scientific Research Applications
Chemical Synthesis and Reactions :
- Acetonitrile anions are used as cyanomethylation reagents for hydrocyanomethylation of π-deficient N-heteroaryl-substituted Schiff bases, yielding β-aminonitriles (Windeck et al., 2006).
- Acetonitrile facilitates the rapid identification of γ-irradiated food through a direct solvent extraction process (Chan et al., 2014).
- The role of intramolecular hydrogen-bonding and solvophobic effects in the presence of folded conformations is analyzed in the efficient macrocyclization of U-turn preorganized peptidomimetics in acetonitrile (Becerril et al., 2003).
Chemical Analysis and Characterization :
- Acetonitrile's role in the synthesis of 5-substituted 2-amino-1,3,4-oxadiazoles by electrocyclization of acylthiosemicarbazones is reported (Singh et al., 2012).
- It is also used in the synthesis of cyclo-linopeptide acetonitrile disolvate, which is a polypeptide with nine amino acids, extracted from flaxseed oil (Chitanda et al., 2016).
Medicinal Chemistry and Pharmacology :
- The application of acetonitrile in the synthesis of medicinally important 5-amino-1,2,3-triazoles using a Cs2CO3-catalyzed azide–acetonitrile cycloaddition is highlighted (Krishna et al., 2015).
- A palladium-catalyzed tandem addition/cyclization of 2-(2-aminoaryl)acetonitriles is developed for the construction of indole skeletons, offering a new strategy for direct construction of these skeletons (Yu et al., 2017).
Safety and Hazards
2-(1-Aminocyclobutyl)acetonitrile is classified as a dangerous substance. It is highly flammable and harmful if swallowed, in contact with skin, or if inhaled . It also causes serious eye irritation . Safety precautions include avoiding breathing in mist or vapors, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
Future Directions
While specific future directions for 2-(1-Aminocyclobutyl)acetonitrile are not mentioned in the search results, it’s worth noting that acetonitrile has been widely applied as a common solvent in organic synthesis . The conversion reactions of acetonitrile as a building block have become one of the most attractive fields in organic synthesis . Especially in the field of electrochemical conversions involving acetonitrile, due to its good conductivity and environmentally friendly features, it has become a powerful and compelling tool to afford nitrogen-containing compounds or nitrile-containing compounds .
properties
IUPAC Name |
2-(1-aminocyclobutyl)acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2/c7-5-4-6(8)2-1-3-6/h1-4,8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFPWGDIWXVKAIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(CC#N)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
110.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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